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Compound of Interest

Compound Name: Ribitol-2-13C

Cat. No.: B12406690 Get Quote

This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling Ribitol-2-13C. The following procedural guidance is

designed to ensure safe operational handling and disposal, fostering a secure laboratory

environment.

Ribitol-2-13C is a stable isotope-labeled form of Ribitol. Safety Data Sheets (SDS) for the

parent compound, Ribitol (also known as Adonitol), consistently classify it as a non-hazardous

substance.[1][2] However, it is imperative to handle all chemicals with appropriate care and to

adhere to standard laboratory safety protocols.

Personal Protective Equipment (PPE)
Standard laboratory personal protective equipment is required to minimize exposure and

ensure safety when handling Ribitol-2-13C.[3][4]

Recommended PPE for Handling Ribitol-2-13C
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PPE Category Item Specifications and Use

Eye and Face Protection Safety Glasses

Must have side shields to
protect against splashes
and airborne particles.[1]
[3]

Face Shield

Recommended when there is

a significant risk of splashing,

for example, when handling

bulk quantities or solutions.[4]

Hand Protection Disposable Gloves

Nitrile gloves are

recommended for incidental

contact.[3] If contact with the

substance occurs, gloves

should be removed

immediately, and hands should

be washed.

Body Protection Laboratory Coat

A full-length lab coat should be

worn to protect skin and

clothing from potential spills.[4]

[5][6]

Closed-toe Shoes

Required at all times in the

laboratory to protect feet from

spills and falling objects.[5][6]

| Respiratory Protection | Dust Mask (e.g., N95) | Recommended when handling the solid form

to avoid inhalation of dust particles.[1] |

Operational Handling Plan
1. Engineering Controls:

Work in a well-ventilated area.[7] A fume hood may be used as an additional precaution,

especially when handling the powder.
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2. Procedural Steps for Handling Solid Ribitol-2-13C:

Before handling, ensure all required PPE is correctly worn.

Designate a specific area for weighing and handling the compound.

Use a spatula or other appropriate tool to transfer the solid. Avoid creating dust.

Close the container tightly after use to prevent contamination and absorption of moisture.

Store the compound in a cool, dry place as recommended.[1][8]

3. Procedural Steps for Preparing Solutions:

When dissolving the solid, add the solvent to the solid slowly to avoid splashing.

If using organic solvents, perform this work in a chemical fume hood.[5]

Ensure the container is appropriately labeled with the compound name, concentration,

solvent, and date of preparation.

Disposal Plan
As Ribitol is considered non-hazardous, the disposal of Ribitol-2-13C should follow standard

procedures for non-hazardous chemical waste.[9] However, it is critical to consult and adhere

to all local, state, and federal regulations, as well as institutional policies.[10][11]

Disposal Guidelines for Non-Hazardous Waste
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Waste Form Disposal Method Important Considerations

Solid Waste

May be suitable for
disposal in the regular
laboratory trash.

Place in a sealed, clearly
labeled container to
prevent accidental
exposure. Do not dispose
of in a way that could
create dust. Custodial staff
should not handle
chemical waste.[9]

Liquid Waste (Aqueous)

May be permissible to pour

down the sink drain with

copious amounts of water.

Obtain approval from your

institution's Environmental

Health and Safety (EHS) office

before drain disposal.[9]

Contaminated Labware (e.g.,

gloves, wipes)

Dispose of in the regular

laboratory trash.

Ensure items are not grossly

contaminated. If heavily soiled,

they should be placed in a

sealed bag before disposal.

| Empty Containers | Deface the label and dispose of in the regular trash. | Ensure the

container is empty of any free-standing liquid or solid.[9] |

Important Note: The stable ¹³C isotope is not radioactive.[6][12] Therefore, radioactive waste

disposal procedures are not applicable.

Experimental Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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